Cas no 2912-06-3 ((-)-tubifoline)
(-)-tubifoline structure
Product name:(-)-tubifoline
(-)-tubifoline Chemical and Physical Properties
Names and Identifiers
-
- (-)-tubifoline
- 17-nor-cur-1-ene
- Tubifolin
- Tubifoline
- 12-Ethyl-1,2,3a,4,5,6-hexahydro-3,5-ethanopyrrolo[2,3-d]carbazole
- 17-Norcuran, 1,2-didehydro-
- Strychene
- DTXSID40951709
- 2912-06-3
-
- Inchi： InChI=1S/C18H22N2/c1-2-12-11-20-8-7-18-14-5-3-4-6-15(14)19-16(18)9-13(12)10-17(18)20/h3-6,12-13,17H,2,7-11H2,1H3
- InChI Key： XIISKYLRNHKDPN-UHFFFAOYSA-N
- SMILES： CCC1CN2CCC34C2CC1CC3=Nc1ccccc41 |c:15|
Computed Properties
- Exact Mass: 268.14633
- Monoisotopic Mass: 268.14633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.7
(-)-tubifoline Related Literature
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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